Cas no 639858-50-7 (3-Amino-4-fluoro-N-methylbenzamide)

• Product Name: 3-Amino-4-fluoro-N-methylbenzamide
• CAS No: 639858-50-7
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD11505337
• CID: 1087897
• PubChem ID: 25239181
• Update Time: 2025-05-25

3-Amino-4-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-N-methylbenzamide
• 3-amino-4-fluoro-N-methylbenzamide(SALTDATA: FREE)
• benzamide, 3-amino-4-fluoro-N-methyl-
• LogP
• MFCD11505337
• AKOS000283208
• VS-10868
• DB-112477
• SCHEMBL2296845
• EN300-209678
• BBL031939
• STK498036
• DTXSID40649432
• 639858-50-7

• MDL： MFCD11505337
• Inchi： 1S/C8H9FN2O/c1-11-8(12)5-2-3-6(9)7(10)4-5/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： QHANKIGJOCDPNG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(NC)=O)=CC=1N

Computed Properties

• Exact Mass: 168.06997
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Additional information on 3-Amino-4-fluoro-N-methylbenzamide

Comprehensive Overview of 3-Amino-4-fluoro-N-methylbenzamide (CAS No. 639858-50-7): Properties, Applications, and Industry Insights

3-Amino-4-fluoro-N-methylbenzamide (CAS No. 639858-50-7) is a fluorinated aromatic compound with a molecular formula of C₈H₉FN₂O. This specialty chemical has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including an amino group, fluoro substituent, and N-methylamide moiety. Its molecular weight of 168.17 g/mol and precise chemical structure make it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated compounds like 3-Amino-4-fluoro-N-methylbenzamide has surged, driven by their enhanced bioavailability and metabolic stability in drug development. Researchers frequently search for "fluoro benzene derivatives in drug discovery" or "N-methylamide applications in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. Its CAS number 639858-50-7 is often queried in regulatory databases and patent literature, underscoring its industrial importance.

The compound's physicochemical properties include a melting point range of 145-150°C and moderate solubility in polar organic solvents such as DMSO and methanol. These characteristics make it suitable for cross-coupling reactions and amide bond transformations, which are frequently discussed in organic chemistry forums. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed for quality control, addressing common user queries about "how to characterize aromatic amines."

From an application perspective, 3-Amino-4-fluoro-N-methylbenzamide serves as a key building block in developing kinase inhibitors and GPCR-targeted therapeutics. Industry reports highlight its use in oncology and CNS drug candidates, aligning with trending searches for "next-generation cancer therapeutics." The fluoro group enhances binding affinity to biological targets, while the methylamide moiety improves pharmacokinetic properties—a combination that answers frequent questions about "rational drug design strategies."

Environmental and safety considerations for CAS 639858-50-7 follow standard laboratory protocols for aromatic amines. While not classified as hazardous under major regulatory frameworks, proper handling with PPE is recommended, addressing common search terms like "benzamide derivative safety data." The compound's stability under ambient conditions makes it preferable for industrial scale-up, a topic frequently explored in "green chemistry optimization" discussions.

Market analysts note growing interest in 639858-50-7 from Asia-Pacific pharmaceutical manufacturers, particularly for generic drug synthesis. This trend correlates with search volume spikes for "fluoro-substituted API intermediates" and "cost-effective amide synthesis." Patent landscapes reveal innovative uses in bioconjugation techniques, responding to emerging queries about "antibody-drug linker chemistry."

Quality standards for 3-Amino-4-fluoro-N-methylbenzamide typically require ≥98% purity (HPLC), with strict control of process-related impurities—a specification frequently requested in "pharmaceutical grade chemicals" searches. Advanced purification methods like recrystallization or preparative chromatography are employed to meet these standards, topics extensively covered in chemical engineering literature.

Future research directions may explore the compound's potential in PET radiotracer development (given its fluorine-19 nucleus) and biodegradable material science. These applications align with trending academic searches for "sustainable fluorochemicals" and "molecular imaging probes," positioning CAS 639858-50-7 as a compound with evolving multidisciplinary relevance.